2-Amino-4,5-dimethoxybenzenecarboximidamide

• IUPAC Name: 2-amino-4,5-dimethoxybenzenecarboximidamide
• InChI: InChI=1S/C9H13N3O2/c1-13-7-3-5(9(11)12)6(10)4-8(7)14-2/h3-4H,10H2,1-2H3,(H3,11,12)
• InChI Key: QWHPYKYHZVSUQO-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C(=C1)C(=N)N)N)OC
• Molecular Formula: C9H13N3O2
• Molecular Weight: 195.22 g/mol

Description

2-Amino-4,5-dimethoxybenzenecarboximidamide, also known as DMXB-A, is a chemical compound that has been the subject of scientific research due to its potential therapeutic applications. This compound belongs to the class of imidazoline receptor ligands and has been studied for its effects on the central nervous system.

Mechanism of Action

2-Amino-4,5-dimethoxybenzenecarboximidamide acts as an agonist of the imidazoline I2 receptor, which is involved in the regulation of blood pressure, glucose homeostasis, and neuroprotection. Activation of this receptor by 2-Amino-4,5-dimethoxybenzenecarboximidamide has been shown to increase the release of acetylcholine, a neurotransmitter that is important for learning and memory.
Biochemical and Physiological Effects
2-Amino-4,5-dimethoxybenzenecarboximidamide has been shown to improve cognitive function and memory in animal models of Alzheimer's disease and Parkinson's disease. It has also been found to have neuroprotective effects in models of stroke and traumatic brain injury.

Advantages and Limitations for Lab Experiments

2-Amino-4,5-dimethoxybenzenecarboximidamide has several advantages as a research tool, including its high potency and selectivity for the imidazoline I2 receptor. However, its limited solubility in aqueous solutions and potential toxicity at high doses are limitations that need to be taken into consideration.

Future Directions

Future research on 2-Amino-4,5-dimethoxybenzenecarboximidamide could focus on its potential therapeutic applications in other neurological disorders such as depression and anxiety. Additionally, the development of more potent and selective imidazoline I2 receptor agonists could lead to the discovery of new treatments for these diseases. Finally, the investigation of the molecular mechanisms underlying the neuroprotective effects of 2-Amino-4,5-dimethoxybenzenecarboximidamide could provide insights into the development of novel therapies for stroke and traumatic brain injury.

Synthesis Methods

The synthesis of 2-Amino-4,5-dimethoxybenzenecarboximidamide involves the reaction of 2-amino-4,5-dimethoxybenzaldehyde with cyanamide in the presence of a catalyst. The resulting product is then reduced to yield 2-Amino-4,5-dimethoxybenzenecarboximidamide.

Scientific Research Applications

2-Amino-4,5-dimethoxybenzenecarboximidamide has been studied for its potential therapeutic applications in various neurological disorders such as Alzheimer's disease, Parkinson's disease, and schizophrenia. It has been found to improve cognitive function and memory in animal models of these diseases.